Cas no 1805611-44-2 (3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide
• CAS No: 1805611-44-2
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4894511
• Update Time: 2025-05-21

3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-5(8)3-4(9)2(12(13)14)1-11-6(3)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： UABLQSMTZGIEFZ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.8
• Topological Polar Surface Area: 127

Additional information on 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide

3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide (CAS No. 1805611-44-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a nitro group, along with a sulfonamide functional group. These substituents confer the molecule with distinct chemical and biological properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery. The sulfonamide group in this molecule is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. This makes 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide a promising candidate for the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that sulfonamides can act as effective inhibitors of various enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases.

The presence of the difluoromethyl group introduces additional electronic and steric effects into the molecule. Fluorinated compounds are increasingly being explored in drug design due to their ability to enhance lipophilicity and improve drug-target binding affinity. In this case, the difluoromethyl substitution may play a crucial role in modulating the molecule's interaction with biological systems. Recent advancements in fluorine chemistry have further underscored the potential of such substitutions in creating molecules with enhanced therapeutic efficacy.

The iodo group at position 4 of the pyridine ring adds another layer of complexity to this compound's chemistry. Iodine substitution is known to influence both the electronic properties and the reactivity of aromatic systems. This makes 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide an attractive substrate for further chemical modifications, such as nucleophilic aromatic substitution reactions. Such reactions are pivotal in organic synthesis and can lead to the creation of diverse derivatives with varying biological activities.

The nitro group at position 5 contributes significantly to the molecule's oxidizing properties and can act as a directing group during synthetic transformations. Nitro-substituted pyridines are well-documented for their use in synthesizing heterocyclic compounds with applications in pharmaceuticals and agrochemicals. Recent research has also explored the role of nitro groups in modulating the redox properties of molecules, which could be exploited for energy-related applications such as batteries or sensors.

From a synthetic perspective, 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide represents a challenging yet rewarding target for organic chemists. The synthesis involves multiple steps, including nucleophilic aromatic substitution, fluorination, and sulfonation. Researchers have employed various strategies to optimize these steps, ensuring high yields and purity. For example, recent studies have utilized microwave-assisted synthesis techniques to accelerate reaction times while maintaining product quality.

Looking ahead, the potential applications of this compound are vast. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical reactions and developing advanced materials. Moreover, its role as a building block in medicinal chemistry could pave the way for innovative drug delivery systems or targeted therapies.

In conclusion, 3-(Difluoromethyl)-4-iodo-5-nitropyridine-2-sulfonamide (CAS No. 1805611-44-2) stands out as a versatile compound with significant implications across multiple scientific disciplines. Its intricate structure and diverse functional groups make it a valuable tool for researchers seeking to push the boundaries of organic synthesis and drug discovery.